Cas no 6602-83-1 (Adenosine 5'-(tetrahydrogen triphosphate), zinc salt (1:1))

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), zinc salt (1:1)
• CAS No: 6602-83-1
• MF: C₁₀H₁₄N₅O₁₃P₃Zn
• MW: 570.574141025543
• CID: 963006
• PubChem ID: 6455240
• Update Time: 2025-04-19

Adenosine 5'-(tetrahydrogen triphosphate), zinc salt (1:1) Chemical and Physical Properties

Names and Identifiers

• zinc adenosine triphosphate
• Zinc-ATP
• Zinc, [adenosine triphosphatato(2-)]- (6CI)
• Adenosine 5'-(tetrahydrogen triphosphate), zinc salt (1:1)
• Zn ATP
• zinc;(2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolane-3,4-diolate
• DTXSID201021310
• C10-H16-N5-O13-P3.Zn
• 3XA63UXU26
• 6602-83-1
• UNII-3XA63UXU26
• ZnATP
• C10H16N5O13P3.Zn
• Zinc-ATP
• NS00127227

• Inchi： 1S/C10H14N5O13P3.Zn/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;/h2-4,6-7,10H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);/q-2;+2/t4-,6-,7-,10-;/m1./s1
• InChI Key： ZNGLSAWAMBECGY-MCDZGGTQSA-N
• SMILES： [Zn+2].P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)[O-])[O-]

Computed Properties

• Exact Mass: 568.909238g/mol
• Monoisotopic Mass: 568.909238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 800
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 285Ų